3-(Benzenesulfonyl)propoxybenzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
3-(benzenesulfonyl)propoxybenzene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O3S/c16-19(17,15-10-5-2-6-11-15)13-7-12-18-14-8-3-1-4-9-14/h1-6,8-11H,7,12-13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGDDWMKJCUNVNA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCS(=O)(=O)C2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Sulfonation-Etherification Sequential Approach
The most direct pathway involves sulfonation of propoxybenzene derivatives. Benzenesulfonyl chloride, generated via chlorination of benzenesulfinic acid, reacts with 3-hydroxypropoxybenzene under basic conditions. A patented decarboxylation method demonstrates that heating 2-benzenesulfonyl succinic acid derivatives at 80–100°C in acidic media (HCl/H2SO4) achieves 83–86% yields of benzenesulfonylpropionic acid analogues, which can be esterified to target propoxy derivatives.
Critical Parameters
Propoxybenzene Sulfonation via Electrophilic Aromatic Substitution
Direct sulfonation of propoxybenzene using SO3 or fuming H2SO4 faces regioselectivity challenges due to the electron-donating propoxy group. Modified conditions from suggest:
-
Directed ortho-Metalation : Using Mg or Zn amides to deprotonate propoxybenzene, followed by trapping with benzenesulfonyl chloride.
-
Phase Transfer Catalysis : Tetrabutylammonium bromide improves sulfonate intermediate solubility, achieving 72–78% yields in model systems.
Two-Step Coupling Strategies
Benzenesulfonylpropionic Acid Synthesis
Adapting CN109912470A, benzenesulfonylpropionic acid is synthesized via:
Etherification of Benzenesulfonylpropionic Acid
Propoxybenzene coupling employs:
-
Mitsunobu Reaction : DEAD/PPh3-mediated coupling with propanol (65–70% yield in analogues).
-
Nucleophilic Displacement : Propyl bromide with benzenesulfonylphenol under K2CO3/DMF (60–68% yield).
Industrial-Scale Optimization
Solvent and Catalyst Systems
Purity Control
-
Recrystallization : 95% ethanol recrystallization achieves >99% purity.
-
Acid Washing : Post-reaction HCl washes (pH 1–4) remove unreacted maleic anhydride.
Emerging Methodologies
Chemical Reactions Analysis
Types of Reactions
3-(Benzenesulfonyl)propoxybenzene can undergo various types of chemical reactions, including:
Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.
Reduction: The compound can be reduced to form sulfoxides or thiols.
Substitution: The aromatic ring can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Electrophilic aromatic substitution reactions typically require reagents like nitric acid for nitration, bromine for bromination, and sulfuric acid for sulfonation.
Major Products Formed
Oxidation: Sulfone derivatives.
Reduction: Sulfoxides or thiols.
Substitution: Various substituted benzene derivatives depending on the electrophile used.
Scientific Research Applications
3-(Benzenesulfonyl)propoxybenzene has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme inhibition and protein interactions.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(Benzenesulfonyl)propoxybenzene involves its interaction with molecular targets such as enzymes and proteins. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition of enzyme activity. This interaction can disrupt normal biochemical pathways and result in various biological effects.
Comparison with Similar Compounds
Research Findings and Challenges
- Electronic Effects : The sulfonyl group’s electron-withdrawing nature reduces electron density on the benzene ring, altering reactivity in electrophilic substitution compared to alkyl or halogen substituents.
- Solubility Trade-offs: The propoxy chain may improve solubility in hydrophobic matrices compared to shorter-chain analogs, but the sulfonyl group limits miscibility in non-polar solvents.
- Data Gaps : Direct experimental data (e.g., melting point, IR spectra) for 3-(Benzenesulfonyl)propoxybenzene are absent in the provided evidence; properties are inferred from structural analogs .
Q & A
Basic Research Questions
Q. What are the key synthetic routes for 3-(Benzenesulfonyl)propoxybenzene, and how can reaction conditions be optimized?
- Methodology : The synthesis typically involves:
- Sulfonylation : Reacting benzene with chlorosulfonic acid to form benzenesulfonyl chloride .
- Propoxylation : Introducing the propoxy group via nucleophilic substitution under basic conditions (e.g., K₂CO₃ in acetone at 60°C) .
- Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) ensures >95% purity .
- Optimization : Adjusting reaction time (monitored via TLC), temperature control (±2°C), and stoichiometric ratios (1:1.2 for sulfonylation) improves yield (up to 78%) .
Q. How can structural characterization of 3-(Benzenesulfonyl)propoxybenzene be performed?
- Analytical Techniques :
- NMR : ¹H NMR (DMSO-d₆) shows distinct peaks: δ 7.8–7.6 ppm (aromatic protons), δ 4.1 ppm (–OCH₂–), δ 3.3 ppm (–SO₂– adjacent CH₂) .
- FT-IR : Confirm sulfonyl (1150–1300 cm⁻¹ S=O stretch) and ether (1050–1250 cm⁻¹ C–O–C) groups .
- Mass Spectrometry : ESI-MS (m/z 306.1 [M+H]⁺) validates molecular weight .
Advanced Research Questions
Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced bioactivity?
- Strategy :
- Modifications : Introduce electron-withdrawing groups (e.g., –NO₂) on the benzene ring to enhance sulfonamide stability .
- Pharmacophore Mapping : Replace the propoxy group with bulkier substituents (e.g., isopropyl) to assess steric effects on target binding .
- Data Analysis : Use molecular docking (AutoDock Vina) to predict interactions with coagulation factor Xa (FXa), a target implicated in anticoagulant activity .
Q. What experimental approaches resolve contradictions in reported biological activity data?
- Case Study : Discrepancies in IC₅₀ values (e.g., 0.5–5 µM for FXa inhibition) may arise from assay conditions.
- Standardization : Use recombinant FXa (10 nM) in Tris buffer (pH 7.4) with chromogenic substrate S-2765 .
- Controls : Include Apixaban as a positive control.
- Statistical Validation : Triplicate experiments with ANOVA (p < 0.05) ensure reproducibility .
Q. How can researchers evaluate the compound’s stability under physiological conditions?
- Protocol :
- Hydrolytic Stability : Incubate in PBS (pH 7.4, 37°C) for 24h; monitor degradation via HPLC (C18 column, 220 nm) .
- Photostability : Expose to UV light (λ = 254 nm) for 48h; track sulfonyl group integrity via FT-IR .
- Metabolic Stability : Use liver microsomes (human/rat) to assess CYP450-mediated oxidation .
Methodological Challenges
Q. What strategies mitigate byproduct formation during alkylation steps?
- Solutions :
- Catalyst Screening : Use phase-transfer catalysts (e.g., TBAB) to enhance reaction efficiency .
- Solvent Optimization : Replace DMF with acetonitrile to reduce N-alkylation side products .
- Byproduct Identification : LC-MS/MS detects intermediates (e.g., benzenesulfonic acid) for real-time adjustment .
Q. How can researchers validate the compound’s mechanism of action in complex biological systems?
- Approach :
- Pull-Down Assays : Immobilize 3-(Benzenesulfonyl)propoxybenzene on sepharose beads to capture protein targets from cell lysates .
- Kinetic Studies : Surface plasmon resonance (SPR) measures binding kinetics (kₐ/kd) to FXa .
- Gene Knockdown : siRNA silencing of FXa in HEK293 cells confirms target specificity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
